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Compound of Interest

Compound Name: (E)-2-Bromo-2-butenenitrile

Cat. No.: B15348797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development settings. The information provided is based on available data for (E)-2-
Bromo-2-butenenitrile and structurally related compounds. A comprehensive Safety Data

Sheet (SDS) for this specific compound was not available at the time of writing. All handling of

this chemical should be conducted by qualified personnel who have performed a thorough risk

assessment.

Introduction
(E)-2-Bromo-2-butenenitrile (CAS No. 24325-95-9) is an unsaturated organobromine nitrile.

[1][2] While specific toxicological data for this compound is limited, its structural features—an

α,β-unsaturated nitrile and a carbon-bromine bond—suggest that it should be handled as a

potentially hazardous substance. This guide provides a summary of its known properties,

anticipated hazards, and recommended safety and handling procedures.

Physicochemical and Toxicological Data
Quantitative data for (E)-2-Bromo-2-butenenitrile is primarily based on computational models.

[1] The toxicological data is inferred from related compounds, as specific experimental data for

this compound is not readily available.

Table 1: Physicochemical Properties of (E)-2-Bromo-2-butenenitrile
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Property Value Source

Molecular Formula C₄H₄BrN [1][2]

Molecular Weight 145.99 g/mol [1]

CAS Number 24325-95-9 [1][2]

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

Vapor Pressure Not specified

logP (Octanol/Water Partition

Coefficient)
1.7 [1]

Table 2: Estimated Toxicological Hazards
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Hazard Anticipated Effect Basis for Estimation

Acute Oral Toxicity Potentially toxic if swallowed.

Aliphatic nitriles can be

metabolized to cyanide, and

some brominated compounds

exhibit oral toxicity.[3][4]

Acute Dermal Toxicity

Potentially toxic in contact with

skin. Can be absorbed through

the skin.

Organobromine compounds

and nitriles can be absorbed

dermally.[3]

Acute Inhalation Toxicity

Potentially toxic if inhaled.

Vapors may be irritating to the

respiratory system.

Unsaturated nitriles can be

respiratory irritants.[3]

Skin Corrosion/Irritation Expected to be a skin irritant.

Many reactive organic

compounds, including nitriles

and brominated compounds,

are skin irritants.[3]

Eye Damage/Irritation
Expected to cause serious eye

irritation.

As with skin irritation, this is a

common property of reactive

organic molecules.[3]

Carcinogenicity/Mutagenicity

Data not available. Some

brominated organic

compounds are known or

suspected carcinogens.[5][6]

Reactivity Hazards

Can be reactive. Incompatible

with strong acids, bases, and

oxidizing agents.

Nitriles can react with acids

and bases.[4]

Hazard Identification and Signaling Pathways
While specific signaling pathways for the toxicity of (E)-2-Bromo-2-butenenitrile are not

documented, the potential for toxicity stems from its chemical structure. The α,β-unsaturated

nitrile is a Michael acceptor and can react with biological nucleophiles, such as sulfhydryl

groups in proteins and glutathione. This can lead to cellular dysfunction and oxidative stress.

Furthermore, metabolism of the nitrile group could potentially release cyanide, which is a potent
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inhibitor of cellular respiration. The carbon-bromine bond may also undergo metabolic

activation to reactive intermediates.

Experimental Protocols for Safe Handling
The following protocols are general best practices for handling hazardous liquid chemicals and

should be adapted to specific laboratory conditions through a formal risk assessment.

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of PPE. The following provides a general

guideline.

Table 3: Recommended Personal Protective Equipment

PPE Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors.[7][8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Check

manufacturer's glove

compatibility data.

Prevents skin contact. Nitrile

gloves are a common choice

for many organic chemicals.[4]

[7][8]

Body Protection

Laboratory coat, closed-toe

shoes. For larger quantities, a

chemical-resistant apron or

suit may be necessary.

Protects skin from splashes

and spills.[9]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If engineering controls

are insufficient, a respirator

with an appropriate organic

vapor cartridge may be

required.

Minimizes inhalation of vapors.

[7][9]

Engineering Controls
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Ventilation: All work with (E)-2-Bromo-2-butenenitrile should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[10]

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.[11]

Storage and Handling
Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated

area away from incompatible materials such as strong acids, bases, and oxidizing agents.

[12][13]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors. Use the

smallest quantity of material necessary for the experiment. Wash hands thoroughly after

handling.[11][13]

Spill Response
In the event of a spill, follow these procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or in a poorly ventilated space.[14]

Assess the Spill: From a safe distance, assess the extent of the spill and any immediate

hazards (e.g., proximity to ignition sources).[15]

Don Appropriate PPE: Before attempting to clean up, don the appropriate PPE as outlined in

Table 3.

Contain the Spill: For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.[16][17]

Clean Up: Carefully collect the absorbent material and place it in a sealed, labeled container

for hazardous waste disposal. Clean the spill area with a suitable solvent, followed by soap

and water.[15]

Decontaminate: Decontaminate all equipment used in the cleanup and wash hands

thoroughly.
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Report: Report the spill to the appropriate environmental health and safety personnel.[14]

Disposal
Dispose of (E)-2-Bromo-2-butenenitrile and any contaminated materials as hazardous waste

in accordance with local, state, and federal regulations. Do not pour down the drain.[18]

Visualizations
The following diagrams illustrate general safety workflows relevant to handling (E)-2-Bromo-2-
butenenitrile.
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General Laboratory Safety Workflow

Preparation

Handling

Post-Handling
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Caption: General workflow for safely handling hazardous chemicals.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Area & Alert Others
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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